Cas no 2305484-30-2 (N-3-fluoro-4-(3-oxo-2,3-dihydro-1H-pyrazol-1-yl)phenylprop-2-enamide)

• Product Name: N-3-fluoro-4-(3-oxo-2,3-dihydro-1H-pyrazol-1-yl)phenylprop-2-enamide
• CAS No: 2305484-30-2
• MF: C₁₂H₁₀FN₃O₂
• MW: 247.225105762482
• CID: 5378347
• PubChem ID: 139015503
• Update Time: 2025-05-23

N-3-fluoro-4-(3-oxo-2,3-dihydro-1H-pyrazol-1-yl)phenylprop-2-enamide Chemical and Physical Properties

Names and Identifiers

• N-[4-(2,3-Dihydro-3-oxo-1H-pyrazol-1-yl)-3-fluorophenyl]-2-propenamide
• N-3-fluoro-4-(3-oxo-2,3-dihydro-1H-pyrazol-1-yl)phenylprop-2-enamide

• Inchi： 1S/C12H10FN3O2/c1-2-11(17)14-8-3-4-10(9(13)7-8)16-6-5-12(18)15-16/h2-7H,1H2,(H,14,17)(H,15,18)
• InChI Key： DLNJBKWKRYTPCG-UHFFFAOYSA-N
• SMILES： C(NC1=CC=C(N2C=CC(=O)N2)C(F)=C1)(=O)C=C

Experimental Properties

• Density: 1.383±0.06 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
• pka: 7.62±0.70(Predicted)

Additional information on N-3-fluoro-4-(3-oxo-2,3-dihydro-1H-pyrazol-1-yl)phenylprop-2-enamide

N-3-Fluoro-4-(3-Oxo-2,3-Dihydro-1H-Pyrazol-1-Yl)Phenylprop-2-Enamide: A Comprehensive Overview

N-3-Fluoro-4-(3-Oxo-2,3-dihydro-1H-pyrazol-1-yl)phenylprop-2-enamide (CAS No. 2305484-30-2) is a novel compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, characterized by its unique structural features, has shown promising potential in various therapeutic applications. In this comprehensive overview, we will delve into the chemical properties, synthesis methods, biological activities, and recent research advancements associated with this compound.

The molecular structure of N-3-fluoro-4-(3-oxo-2,3-dihydro-1H-pyrazol-1-yl)phenylprop-2-enamide is noteworthy for its incorporation of a fluoro-substituted phenyl group and a pyrazolone moiety. The fluoro substitution is known to enhance the lipophilicity and metabolic stability of compounds, making it a valuable feature in drug design. The pyrazolone ring, on the other hand, is a well-known pharmacophore that has been extensively studied for its diverse biological activities, including anti-inflammatory, analgesic, and antitumor properties.

Recent studies have highlighted the potential of N-3-fluoro-4-(3-oxo-2,3-dihydro-1H-pyrazol-1-yl)phenylprop-2-enamide as a potent inhibitor of specific enzymes and receptors. For instance, a study published in the Journal of Medicinal Chemistry reported that this compound exhibits strong inhibitory activity against cyclooxygenase (COX), an enzyme involved in the production of prostaglandins, which are key mediators of inflammation and pain. This finding suggests that N-3-fluoro-4-(3-oxo-2,3-dihydro-1H-pyrazol-1-yl)phenylprop-2-enamide could be a promising candidate for the development of new anti-inflammatory drugs.

In addition to its anti-inflammatory properties, N-3-fluoro-4-(3-Oxo-2,3-Dihydro-1H-Pyrazol-1-Yl)Phenylprop-2-enamide has also shown potential as an antitumor agent. Research conducted by a team at the National Cancer Institute demonstrated that this compound can effectively inhibit the proliferation of various cancer cell lines, including those derived from breast, lung, and colon cancers. The mechanism of action appears to involve the induction of apoptosis and cell cycle arrest at the G0/G1 phase. These findings underscore the multifaceted therapeutic potential of N-3-fluoro-4-(3-Oxo-2,3-Dihydro-1H-Pyrazol-1-Yl)Phenylprop-2-enamide.

The synthesis of N-3-fluoro-4-(3-Oxo-2,3-Dihydro-H-Pyrazol-)Phenylprop-)Enamide has been optimized through several methodologies. One common approach involves the reaction of 4-bromo-N-(fluorophenyl)acrylamide with hydrazine hydrate to form the corresponding hydrazide intermediate. This intermediate is then cyclized using an appropriate dehydrating agent to yield the final product. The synthetic route is highly efficient and scalable, making it suitable for large-scale production in pharmaceutical settings.

To further explore the biological activities of N-fluoro-phenylprop-enamide, numerous in vitro and in vivo studies have been conducted. In vitro assays have shown that this compound can effectively inhibit key signaling pathways involved in inflammation and cancer progression. For example, it has been reported to downregulate the expression of pro-inflammatory cytokines such as TNF-alpha and IL-beta in macrophages. Additionally, in vivo studies using animal models have demonstrated that N-fluoro-phenylprop-enamide can significantly reduce tumor growth and improve survival rates.

The safety profile of N-fluoro-phenylprop--enamide has also been evaluated in preclinical studies. Toxicity assessments have revealed that this compound exhibits low toxicity at therapeutic doses and does not cause significant adverse effects on major organs such as the liver and kidneys. These findings are crucial for advancing this compound through clinical trials and ultimately into clinical use.

In conclusion, N---fluoro---phenylprop---enamide (CAS No. 2305484-) represents a promising lead compound with diverse therapeutic applications. Its unique chemical structure and favorable biological properties make it an attractive candidate for further development in medicinal chemistry and pharmaceutical research. Ongoing studies are expected to provide more insights into its mechanisms of action and potential clinical applications.